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Compound of Interest

Compound Name: 2-Iodo-2-methylbutane

Cat. No.: B1604862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions

for 2-Iodo-2-methylbutane (tert-amyl iodide), a key reagent in organic synthesis.

Understanding the stability profile of this compound is critical for ensuring experimental

reproducibility, maintaining reagent purity, and ensuring laboratory safety.

Core Concepts of Stability
2-Iodo-2-methylbutane is a tertiary alkyl iodide, and its stability is primarily influenced by the

inherent weakness of the carbon-iodine (C-I) bond. This bond is susceptible to cleavage under

various conditions, leading to the degradation of the compound. The principal factors affecting

its stability are exposure to light, air (oxygen), elevated temperatures, and contact with

incompatible materials such as strong bases and oxidizing agents.

The primary degradation pathway involves the homolytic cleavage of the C-I bond, particularly

upon exposure to light (photolysis), which generates a tertiary amyl radical and an iodine

radical. The iodine radicals can then combine to form molecular iodine (I₂), resulting in a

characteristic yellow or brown discoloration of the otherwise colorless liquid. The presence of

oxygen can further promote radical-mediated decomposition pathways.
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While extensive kinetic studies on the decomposition of 2-Iodo-2-methylbutane are not readily

available in public literature, the following table summarizes its key physical and chemical

properties relevant to its handling and storage.

Property Value

Molecular Formula C₅H₁₁I

Molecular Weight 198.05 g/mol

Appearance
Colorless liquid, may become yellow or brown

upon storage

Boiling Point 126.2 °C at 760 mmHg[1]

Melting Point -85.6 °C (estimate)[2]

Density 1.524 g/cm³[1]

Flash Point 24.8 °C[1]

Solubility Limited solubility in water

Factors Influencing Stability
The stability of 2-Iodo-2-methylbutane is a function of several interconnected factors. The

following diagram illustrates these relationships.
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Factors Affecting 2-Iodo-2-methylbutane Stability

Environmental Factors Chemical Incompatibilities

2-Iodo-2-methylbutane

Decomposition SN1/E1 Reactions

reacts with

Light

initiates photolysis

Air (Oxygen)

promotes radical reactions

Heat

accelerates

Strong BasesStrong Oxidizing Agents

Iodine Formation Loss of Purity
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Experimental Workflow for Stability Testing

Sample Preparation

Storage Conditions

Analysis at Time Points (t=0, 1, 3, 6 months)

Aliquot 2-Iodo-2-methylbutane
into amber and clear vials

Long-Term
(e.g., 25°C/60% RH, protected from light)

Accelerated
(e.g., 40°C/75% RH, protected from light)

Photostability
(ICH Q1B conditions, with dark control)

Visual Inspection
(Color change)

Purity Assay
(GC-FID/MS)

Degradation Product Analysis
(UV-Vis for Iodine)

Data Analysis and Shelf-Life Determination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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